Cas no 55086-45-8 (1-Chloro-3,6-dimethoxyisoquinoline)

• Product Name: 1-Chloro-3,6-dimethoxyisoquinoline
• CAS No: 55086-45-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 2190249
• Update Time: 2023-08-07

1-Chloro-3,6-dimethoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3,6-dimethoxyisoquinoline
• Isoquinoline, 1-chloro-3,6-dimethoxy-
• DIAMRSWZRAZRSF-UHFFFAOYSA-N

• Inchi： 1S/C11H10ClNO2/c1-14-8-3-4-9-7(5-8)6-10(15-2)13-11(9)12/h3-6H,1-2H3
• InChI Key： DIAMRSWZRAZRSF-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2C=C(N=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Topological Polar Surface Area: 31.4